Cas no 1780419-59-1 (5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1780419-59-1
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 5210911
• PubChem ID: 83670943
• Update Time: 2025-11-02

5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H13N3O5/c1-9(2,3)16-8(15)10-4-5-11-6(7(13)14)12-17-5/h4H2,1-3H3,(H,10,15)(H,13,14)
• InChI Key： SNHZCLIJAFPJPZ-UHFFFAOYSA-N
• SMILES： O1C(CNC(OC(C)(C)C)=O)=NC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid

Recent Advances in the Study of 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1780419-59-1)

The compound 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1780419-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the versatility of 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the 1,2,4-oxadiazole ring and the tert-butoxycarbonyl (Boc) protected amino group, make it a valuable building block for the development of peptidomimetics and small-molecule inhibitors. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and modulators of protein-protein interactions, which are critical targets in various disease pathways.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid via a multi-step reaction sequence. The study reported a high yield and purity of the compound, which was subsequently used to generate a library of derivatives for biological evaluation. The derivatives exhibited promising activity against several enzymatic targets, including kinases and proteases, suggesting potential applications in oncology and infectious diseases.

Another significant development involves the use of 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid in the design of covalent inhibitors. A study published in ACS Chemical Biology detailed the incorporation of this compound into a series of irreversible inhibitors targeting cysteine proteases. The researchers observed enhanced selectivity and potency, attributed to the oxadiazole ring's ability to engage in hydrogen bonding and π-stacking interactions with the target enzymes. These findings open new avenues for the development of targeted therapies for conditions such as autoimmune disorders and viral infections.

Furthermore, computational studies have provided insights into the molecular interactions of 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid with biological targets. Molecular docking and dynamics simulations revealed favorable binding modes and stability of the compound within the active sites of various proteins. These in silico findings complement experimental data and support the compound's potential as a scaffold for drug design.

In conclusion, the recent research on 5-({(tert-butoxy)carbonylamino}methyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS: 1780419-59-1) underscores its importance as a versatile and pharmacologically relevant compound. Its applications in the synthesis of bioactive molecules, covalent inhibitors, and targeted therapies highlight its potential to contribute to advancements in medicinal chemistry. Future studies should focus on optimizing its derivatives for improved pharmacokinetic properties and in vivo efficacy, paving the way for clinical translation.